Sulfamethoxazole hydroxylamine
Sulfamethoxazole hydroxylamine
Sulfamethoxazole hydroxylamine is a sulfonamide compound having a 4-hydroxylaminophenyl group attached to the sulfur atom and a 1,2-oxazol-3-yl group attached to the nitrogen atom. It has a role as a metabolite and an allergen. It is a sulfonamide and a member of isoxazoles. It derives from a sulfamethoxazole and a sulfanilamide.
Sulfamethoxazole N4-hydroxylamine, also known as SMX-ha or SMX-NHOH, belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. Sulfamethoxazole N4-hydroxylamine is considered to be a practically insoluble (in water) and relatively neutral molecule. Sulfamethoxazole N4-hydroxylamine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Sulfamethoxazole N4-hydroxylamine participates in a number of enzymatic reactions. In particular, sulfamethoxazole N4-hydroxylamine can be biosynthesized from sulfanilamide. Sulfamethoxazole N4-hydroxylamine can also be converted into sulfamethoxazole.
Sulfamethoxazole N4-hydroxylamine, also known as SMX-ha or SMX-NHOH, belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. Sulfamethoxazole N4-hydroxylamine is considered to be a practically insoluble (in water) and relatively neutral molecule. Sulfamethoxazole N4-hydroxylamine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Sulfamethoxazole N4-hydroxylamine participates in a number of enzymatic reactions. In particular, sulfamethoxazole N4-hydroxylamine can be biosynthesized from sulfanilamide. Sulfamethoxazole N4-hydroxylamine can also be converted into sulfamethoxazole.
Brand Name:
Vulcanchem
CAS No.:
114438-33-4
VCID:
VC20809899
InChI:
InChI=1S/C10H11N3O4S/c1-7-6-10(12-17-7)13-18(15,16)9-4-2-8(11-14)3-5-9/h2-6,11,14H,1H3,(H,12,13)
SMILES:
CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NO
Molecular Formula:
C10H11N3O4S
Molecular Weight:
269.28 g/mol
Sulfamethoxazole hydroxylamine
CAS No.: 114438-33-4
Cat. No.: VC20809899
Molecular Formula: C10H11N3O4S
Molecular Weight: 269.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sulfamethoxazole hydroxylamine is a sulfonamide compound having a 4-hydroxylaminophenyl group attached to the sulfur atom and a 1,2-oxazol-3-yl group attached to the nitrogen atom. It has a role as a metabolite and an allergen. It is a sulfonamide and a member of isoxazoles. It derives from a sulfamethoxazole and a sulfanilamide. Sulfamethoxazole N4-hydroxylamine, also known as SMX-ha or SMX-NHOH, belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. Sulfamethoxazole N4-hydroxylamine is considered to be a practically insoluble (in water) and relatively neutral molecule. Sulfamethoxazole N4-hydroxylamine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Sulfamethoxazole N4-hydroxylamine participates in a number of enzymatic reactions. In particular, sulfamethoxazole N4-hydroxylamine can be biosynthesized from sulfanilamide. Sulfamethoxazole N4-hydroxylamine can also be converted into sulfamethoxazole. |
|---|---|
| CAS No. | 114438-33-4 |
| Molecular Formula | C10H11N3O4S |
| Molecular Weight | 269.28 g/mol |
| IUPAC Name | 4-(hydroxyamino)-N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide |
| Standard InChI | InChI=1S/C10H11N3O4S/c1-7-6-10(12-17-7)13-18(15,16)9-4-2-8(11-14)3-5-9/h2-6,11,14H,1H3,(H,12,13) |
| Standard InChI Key | MJAMPGKHIZXVFJ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NO |
| Canonical SMILES | CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NO |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator